Cas no 2210-07-3 (5-Methylazepan-2-one)

• Product name: 5-Methylazepan-2-one
• CAS No: 2210-07-3
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD11044138
• CID: 912207
• PubChem ID: 137496

5-Methylazepan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Methylazepan-2-one
• 2H-Azepin-2-one,hexahydro-5-methyl;5-Methyl-2-azepanone;5-methyl-hexahydro-azepin-2-one;5-Methyl-hexahydro-azepin-2-on;hexahydro-5-methyl-2H-azepin-2-one;6-amino-4-methyl hexanoic acid lactam;hexahydro-5-methyl-1H-azepin-2-one;5-methyl-azepan-2-one;
• 5-Methyl-2-azepanone
• EN300-71667
• 4-methyl-caprolactam
• AKOS009493271
• .gamma.-Methyl-.epsilon.-caprolactam
• LS-11451
• 4-Methyl-3,4,5,6-tetrahydro-2H-azepin-7-ol
• 2H-Azepin-2-one, hexahydro-5-methyl-
• SCHEMBL2042295
• MFCD11044138
• .gamma.-Methylcaprolactam
• 5-Methyl-2-azepanone #
• CAA21007
• Hexahydro-5-methyl-2H-azepin-2-one
• 2210-07-3
• DTXSID20944735
• 5-Methylcaprolactam

• MDL： MFCD11044138
• Inchi： InChI=1S/C7H13NO/c1-6-2-3-7(9)8-5-4-6/h6H,2-5H2,1H3,(H,8,9)
• InChI Key： BXYQVGFHMYTNBX-UHFFFAOYSA-N
• SMILES： CC1CCC(NCC1)=O

Computed Properties

• Exact Mass: 127.10000
• Monoisotopic Mass: 127.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 0.8

Experimental Properties

• Density: 0.93
• Boiling Point: 269.3°C at 760 mmHg
• Flash Point: 150.7°C
• Refractive Index: 1.437
• PSA: 29.10000
• LogP: 1.25140

5-Methylazepan-2-one Security Information

5-Methylazepan-2-one Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams

Additional information on 5-Methylazepan-2-one

5-Methylazepan-2-one: A Comprehensive Overview

The compound with CAS No. 2210-07-3, commonly referred to as 5-Methylazepan-2-one, is a fascinating molecule with a rich history and diverse applications. This compound belongs to the azepanone family, which has garnered significant attention in both academic and industrial research. In this article, we will delve into the properties, synthesis, applications, and recent advancements associated with 5-Methylazepan-2-one.

5-Methylazepan-2-one is a bicyclic ketone with a unique structure that combines a seven-membered azepane ring and a ketone functional group. The methyl substitution at the 5-position introduces additional complexity to its chemical profile. This compound is known for its stability and reactivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential in drug discovery, particularly in the development of bioactive molecules with therapeutic applications.

The synthesis of 5-Methylazepan-2-one involves various methodologies, including ring-closing reactions and ketone formation techniques. Researchers have explored both traditional and modern approaches to optimize its production. For instance, the use of transition metal catalysts has been shown to enhance reaction efficiency and yield high-purity 5-Methylazepan-2-one. These advancements underscore the importance of continuous innovation in synthetic chemistry.

One of the most promising applications of 5-Methylazepan-2-one lies in its role as a building block for complex molecules. Its rigid structure and functional groups make it an ideal candidate for constructing bioactive compounds. Recent research has demonstrated its utility in the synthesis of antiviral agents, anticancer drugs, and neuroprotective agents. For example, studies have shown that derivatives of 5-Methylazepan-2-one exhibit potent inhibitory activity against certain viral enzymes, making them potential candidates for antiviral therapies.

In addition to its pharmaceutical applications, 5-Methylazepan-2-one has found niche uses in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Researchers have reported the successful synthesis of metal-organic frameworks (MOFs) incorporating 5-Methylazepan-2-one, which exhibit exceptional gas adsorption properties. These findings highlight the versatility of this compound across multiple disciplines.

The physical and chemical properties of 5-Methylazepan-2-one are well-documented, providing a solid foundation for further research. Its melting point, boiling point, and solubility characteristics are critical factors influencing its behavior in various chemical reactions. Recent studies have also investigated its spectroscopic properties, including UV-vis and NMR spectra, which provide insights into its electronic structure and molecular interactions.

From an environmental perspective, understanding the degradation pathways of 5-Methylazepan-2-one is essential for assessing its ecological impact. Research has shown that this compound undergoes hydrolysis under specific conditions, leading to the formation of biodegradable byproducts. These findings contribute to the development of sustainable chemical processes that minimize environmental footprint.

In conclusion, 5-Methylazepan-2-one (CAS No. 2210-07-3) is a versatile compound with a wide range of applications across different fields. Its unique structure, reactivity, and compatibility with modern synthetic techniques make it an invaluable tool in organic chemistry. As research continues to uncover new possibilities for this compound, we can expect further breakthroughs in drug development, materials science, and beyond.